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Compound of Interest

Compound Name: Isolan

Cat. No.: B1672246 Get Quote

Disclaimer: Isolan (1-isopropyl-3-methyl-5-pyrazolyl dimethylcarbamate) is a carbamate

insecticide that was primarily investigated for its systemic and contact efficacy against various

agricultural pests, particularly aphids. It is crucial to note that Isolan is now considered an

obsolete and experimental compound. It is not registered for agricultural use in many

jurisdictions, including the United States and the European Union.[1] The following information

is provided for research, scientific, and drug development purposes only and does not

constitute a recommendation for its use.

Introduction
Isolan, also known by its chemical name 1-isopropyl-3-methyl-5-pyrazolyl dimethylcarbamate

and manufacturer's code G-23611, is a carbamate insecticide.[1] Carbamates as a class of

insecticides act by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of

insects.[1] This inhibition leads to the accumulation of the neurotransmitter acetylcholine,

causing continuous nerve stimulation, paralysis, and eventual death of the insect. Isolan was

noted for its systemic properties, meaning it can be absorbed and translocated within a plant,

making it effective against sap-sucking insects like aphids.[1]

Physicochemical and Toxicological Properties
A summary of the available quantitative data for Isolan is presented below. This data is

essential for understanding its environmental fate, toxicological profile, and for designing

relevant experimental protocols.
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Table 1: Physicochemical Properties of Isolan
Property Value Reference

Chemical Name
1-isopropyl-3-methyl-5-

pyrazolyl dimethylcarbamate
[1]

CAS Registry Number 119-38-0 [1]

Molecular Formula C₁₀H₁₇N₃O₂ [1]

Molecular Weight 211.26 g/mol [1]

Physical State Colorless liquid [1]

Density 1.07 g/cm³

Vapor Pressure 0.001 mm Hg at 20°C

Water Solubility Miscible [1]

Table 2: Acute Toxicological Data for Isolan
Organism Route of Exposure LD₅₀ Value Reference

Rat (male) Oral 23 mg/kg

Rat (female) Oral 13 mg/kg

Rat (male) Dermal 5.6 mg/kg

Rat (female) Dermal 6.2 mg/kg

Mechanism of Action: Signaling Pathway
Isolan, like other carbamate insecticides, disrupts the normal functioning of the insect nervous

system. The signaling pathway below illustrates the mechanism of acetylcholinesterase (AChE)

inhibition.
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Caption: Mechanism of action of Isolan via acetylcholinesterase inhibition.

Application Techniques for Pest Control Research
Due to the obsolete nature of Isolan, specific field application rates for agricultural use are not

well-documented. The following sections provide generalized protocols for evaluating the

efficacy of a systemic insecticide like Isolan against aphids in a controlled research setting.

Formulation Preparation
For experimental purposes, a stock solution of Isolan would be prepared in an appropriate

solvent, such as acetone, and then diluted to the desired concentrations. Emulsifiable

concentrate (EC) formulations can also be prepared for spray applications.

Protocol 4.1.1: Preparation of a 1% (w/v) Isolan Stock Solution

Weigh 1.0 g of technical grade Isolan using an analytical balance.

Dissolve the Isolan in a small amount of acetone in a 100 mL volumetric flask.

Bring the flask to a final volume of 100 mL with acetone and mix thoroughly.
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Store the stock solution in a sealed, labeled glass container in a cool, dark place.

Experimental Protocols for Efficacy Evaluation
The following are detailed methodologies for conducting key experiments to assess the efficacy

of a systemic insecticide.

Protocol: Systemic Efficacy via Soil Drench
This protocol assesses the systemic uptake and translocation of the insecticide from the soil to

the foliage and its effect on aphids.

5.1.1 Materials:

Potted host plants (e.g., bell pepper, fava bean) susceptible to the target aphid species.

Target aphid species (e.g., Myzus persicae).

Isolan stock solution and serial dilutions.

Micropipettes.

Cages to contain aphids on leaves.

Growth chamber or greenhouse with controlled environment.

5.1.2 Procedure:

Grow host plants to a suitable size (e.g., 4-6 true leaves).

Apply a specific volume of the Isolan dilution to the soil of each pot. Ensure even

distribution. Use a control group treated with the solvent only.

After a set uptake period (e.g., 24, 48, 72 hours), infest a leaf on each plant with a known

number of aphids (e.g., 10-20 adults) using a fine brush.

Enclose the aphids on the leaf using a clip cage or a similar device.
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Maintain the plants in a growth chamber at controlled temperature, humidity, and

photoperiod.

Assess aphid mortality at 24, 48, and 72 hours after infestation. Aphids that are immobile or

unable to right themselves when gently prodded are considered dead.

Calculate the percentage mortality for each concentration and time point, correcting for

control mortality using Abbott's formula.

Protocol: Contact Efficacy via Leaf Dip Bioassay
This method evaluates the direct toxicity of the insecticide to aphids upon contact.

5.2.1 Materials:

Freshly excised leaves from the host plant.

Isolan serial dilutions.

Petri dishes with a layer of agar (1-1.5%) to maintain leaf turgidity.

Fine paintbrushes for transferring aphids.

Target aphid species.

5.2.2 Procedure:

Prepare serial dilutions of Isolan in water with a small amount of surfactant to ensure even

leaf coverage.

Dip individual leaves into the insecticide solutions for a standardized time (e.g., 10 seconds)

with gentle agitation. A control group should be dipped in water with surfactant only.

Place the dipped leaves on a paper towel to air dry.

Once dry, place each leaf, abaxial side up, onto the agar in a Petri dish.

Transfer a known number of adult aphids (e.g., 20-30) onto each leaf disc.
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Seal the Petri dishes with ventilated lids and store them in a controlled environment.

Assess aphid mortality at 24, 48, and 72 hours.

Calculate percentage mortality and determine the LC₅₀ (lethal concentration for 50% of the

population) through probit analysis.

Experimental Workflow and Data Analysis
The following diagram illustrates a typical workflow for evaluating a novel or experimental

insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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